Cas no 1361887-03-7 (2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde)

• Product Name: 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde
• CAS No: 1361887-03-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4923096
• Update Time: 2025-05-25

2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-2-1-7(5-10(9)14)12-11(15)8(6-17)3-4-16-12/h1-6H
• InChI Key： YKMRJCPGAQHMSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=C(C=O)C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361887-03-7)

2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361887-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated isonicotinaldehyde derivative is characterized by its unique molecular structure, which combines a 3,4-dichlorophenyl group with a fluoro-substituted pyridine ring. Its distinct chemical properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in halogenated aromatic compounds like 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde stems from their enhanced stability and bioavailability compared to non-halogenated analogs. Researchers are particularly intrigued by how the strategic placement of fluorine atoms and chlorine substituents influences molecular interactions with biological targets. Recent studies suggest that such modifications can significantly improve binding affinity to specific enzymes or receptors, making this compound particularly relevant in drug discovery programs targeting neurological disorders and metabolic diseases.

In the context of current research trends, 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde has emerged as a key building block for developing small molecule inhibitors. Its structural features allow for diverse chemical modifications, enabling medicinal chemists to explore structure-activity relationships (SAR) systematically. The presence of both electron-withdrawing groups (fluorine and chlorine) and the reactive aldehyde functionality provides multiple vectors for further derivatization, making it exceptionally versatile in combinatorial chemistry approaches.

From a synthetic chemistry perspective, the preparation of 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde typically involves multi-step organic transformations. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions to construct the biaryl framework, followed by selective fluorination and oxidation steps. These methods have been optimized to improve yield and purity, addressing common challenges associated with polyhalogenated compound synthesis. Recent advancements in flow chemistry techniques have further enhanced the scalability of its production, meeting the growing demand from both academic and industrial researchers.

The compound's physicochemical properties warrant special consideration. With a molecular weight of 284.09 g/mol, 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde exhibits moderate lipophilicity (predicted logP ~3.2), which is favorable for membrane permeability in biological systems. Its aldehyde moiety provides a reactive handle for condensation reactions, while the fluorine atom at the 3-position of the pyridine ring influences both electronic distribution and metabolic stability. These characteristics make it particularly valuable in designing compounds with optimized pharmacokinetic profiles.

In agrochemical applications, derivatives of 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde have shown promise as precursors for novel pesticide formulations. The combination of halogen atoms contributes to improved pest resistance management, addressing growing concerns about insecticide resistance in global agriculture. Researchers are exploring its potential in developing next-generation products that combine efficacy with reduced environmental impact, aligning with the industry's shift toward sustainable crop protection solutions.

Quality control and analytical characterization of 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct 1H-NMR fingerprint (particularly the aldehyde proton signal at ~10 ppm and characteristic aromatic splitting patterns) serves as a reliable identifier. Purity specifications for research-grade material generally exceed 97%, with stringent limits on related substances to ensure reproducibility in downstream applications.

As the pharmaceutical industry increasingly focuses on targeted drug delivery and precision medicine, intermediates like 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde gain additional significance. Its structural motifs appear in several investigational compounds undergoing preclinical evaluation for various indications. The compound's versatility also extends to materials science, where its derivatives are being explored as building blocks for functional organic materials with potential applications in organic electronics.

Storage and handling recommendations for 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde emphasize protection from moisture and light, typically suggesting storage under inert atmosphere at low temperatures. These precautions maintain the integrity of the reactive aldehyde group and prevent degradation of the halogenated aromatic system. Proper handling procedures align with standard laboratory safety protocols for fine chemicals, ensuring researcher safety while maintaining compound stability.

The commercial availability of 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde has expanded in recent years, with multiple specialty chemical suppliers offering both milligram and kilogram quantities. This accessibility supports its growing adoption across diverse research areas. Pricing structures typically reflect the compound's synthetic complexity and purification requirements, with costs varying based on quantity and purity specifications. Current market trends indicate steady demand growth, particularly from contract research organizations engaged in fragment-based drug discovery programs.

Future research directions for 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde derivatives may explore their potential in addressing emerging health challenges, including antimicrobial resistance and age-related diseases. The compound's scaffold offers numerous opportunities for structural optimization, particularly through introduction of additional hydrogen bond donors/acceptors or modulation of its aromatic π-system. Such modifications could yield novel chemotypes with improved target selectivity and reduced off-target effects.

In summary, 2-(3,4-Dichlorophenyl)-3-fluoroisonicotinaldehyde (CAS No. 1361887-03-7) represents a valuable chemical entity with broad applicability in life sciences research. Its unique combination of halogen substituents and reactive functional groups continues to inspire innovative applications across multiple disciplines. As synthetic methodologies advance and biological understanding deepens, this compound is poised to remain an important tool in the development of next-generation therapeutic and agrochemical solutions.